Cas no 91056-57-4 (2-acetyl-4,4-dimethylcyclohexan-1-one)

• Product Name: 2-acetyl-4,4-dimethylcyclohexan-1-one
• CAS No: 91056-57-4
• Molecular Formula: C₁₀H₁₆O₂
• Molecular Weight: 168.23284
• CID: 1967483
• PubChem ID: 11389626

2-acetyl-4,4-dimethylcyclohexan-1-one Properties

Names and Identifiers

• Cyclohexanone, 2-acetyl-4,4-dimethyl-
• 2-acetyl-4,4-dimethylcyclohexanone
• 2-acetyl-4,4-dimethylcyclohexan-1-one
• CS-0459502
• 91056-57-4
• AKOS013738934
• EN300-1125850
• WKFJEERVXCIQBM-UHFFFAOYSA-N
• SCHEMBL1132822
• DB-338050
• 2-acetyl-4,4-dimethyl-cyclohexanone

• InChIKey： WKFJEERVXCIQBM-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H16O2/c1-7(11)8-6-10(2,3)5-4-9(8)12/h8H,4-6H2,1-3H3
• SMILES： CC(=O)C1CC(CCC1=O)(C)C

Computed Properties

• Exact Mass: 168.115029749Da
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 168.115029749Da
• Heavy Atom Count: 12
• Complexity: 216
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 34.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Monocyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monocyclic monoterpenoids